Cas no 744984-09-6 (Benzaldehyde, 3-methoxy-4-(sulfooxy)-)

Benzaldehyde, 3-methoxy-4-(sulfooxy)- structure
744984-09-6 structure
Product Name:Benzaldehyde, 3-methoxy-4-(sulfooxy)-
CAS No:744984-09-6
MF:C8H8O6S
MW:232.210521697998
CID:530810
PubChem ID:20822599
Update Time:2025-04-19

Benzaldehyde, 3-methoxy-4-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-methoxy-4-(sulfooxy)-
    • (4-formyl-2-methoxyphenyl) hydrogen sulfate
    • CHEBI:172318
    • DTXSID70609948
    • 744984-09-6
    • Vanillin 4-sulfate
    • GY2SXP9FTB
    • 3-Methoxy-4-(sulfooxy)benzaldehyde
    • (4-Methanoyl-2-methoxy-phenyl) hydrogen sulfate
    • 4-Formyl-2-methoxyphenyl hydrogen sulfate
    • SCHEMBL1317428
    • Vanillin-4-sulfate
    • (4-ormyl-2-methoxyphenyl) hydrogen sulate
    • Inchi: 1S/C8H8O6S/c1-13-8-4-6(5-9)2-3-7(8)14-15(10,11)12/h2-5H,1H3,(H,10,11,12)
    • InChI Key: OUIKMDRGUNIXSP-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 232.00415914g/mol
  • Monoisotopic Mass: 232.00415914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 98.3Ų
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